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Compound of Interest

Compound Name: 5-Fluoro-2-methylanisole

Cat. No.: B1350583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 5-Fluoro-2-
methylanisole (CAS No. 95729-22-9), designed to inform researchers, scientists, and

professionals in drug development about its potential hazards, handling procedures, and

emergency responses. The information is compiled from Safety Data Sheets (SDS) and

supplementary technical documents to ensure a thorough understanding of the safety profile of

this compound.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 5-Fluoro-2-methylanisole is

presented below. These properties are essential for understanding its behavior under various

laboratory conditions.
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Property Value

CAS Number 95729-22-9

Molecular Formula C₈H₉FO

Molecular Weight 140.16 g/mol

Appearance Clear, colorless liquid

IUPAC Name 4-fluoro-2-methoxy-1-methylbenzene

Synonyms

4-Fluoro-2-methoxytoluene, 1-Methyl-2-

methoxy-4-fluorobenzene, 5-Fluoro-2-

methylphenyl methyl ether

Purity ≥97.5% (GC)

Refractive Index (@ 20°C) 1.4920-1.4960

Hazard Identification and Classification
5-Fluoro-2-methylanisole is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The following table

summarizes its classification and associated hazard statements.

Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1]

GHS Label Elements:

Pictogram:

Signal Word:Warning[1]
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Hazard Statements: H315, H319, H335[1]

Precautionary Statements: P261, P264, P271, P280, P302+P352, P304+P340,

P305+P351+P338, P312, P332+P313, P337+P313, P403+P233, P405, P501[1]

Safe Handling and Personal Protective Equipment
(PPE) Workflow
Proper handling and the use of appropriate Personal Protective Equipment (PPE) are critical to

minimize exposure and ensure safety when working with 5-Fluoro-2-methylanisole. The

following diagram illustrates the recommended workflow.
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Safe Handling and PPE Workflow for 5-Fluoro-2-methylanisole

Preparation

Personal Protective Equipment (PPE)

Handling Procedures

Storage

Read SDS

Ensure adequate ventilation

Locate safety shower and eye wash

Wear safety goggles with side-shields

Wear protective gloves (chemical resistant)

Wear impervious clothing

Use suitable respirator if ventilation is inadequate

Use only in a well-ventilated area

Avoid contact with skin and eyes

Avoid inhalation of vapor/mist

Wash hands thoroughly after handling

Keep container tightly closed

Store in a dry, cool, and well-ventilated place

Click to download full resolution via product page

Caption: Workflow for the safe handling and required PPE for 5-Fluoro-2-methylanisole.
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Emergency Procedures and First Aid
In the event of accidental exposure or release, prompt and appropriate action is necessary. The

following table outlines the recommended first aid measures.

Exposure Route First Aid Measures

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

POISON CENTER or doctor/physician if you

feel unwell.[1]

Skin Contact

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash before

reuse.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

Ingestion
Wash out mouth with water. Do NOT induce

vomiting. Call a physician.[1]

The diagram below illustrates the logical flow of actions in an emergency situation.
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Emergency Response Protocol

Spill Response Personal Exposure

Accidental Release or Exposure

Ensure adequate ventilation Inhalation Skin Contact Eye Contact

Wear appropriate PPE

Absorb with inert material

Collect and place in a suitable container for disposal

Prevent entry into drains and waterways

Move to fresh air Wash with soap and water Rinse eyes for several minutes

Seek medical attention

Click to download full resolution via product page

Caption: Emergency response flowchart for spills and personal exposure.

Fire-Fighting and Stability/Reactivity Data
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Parameter Details

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards Emits toxic fumes under fire conditions.

Chemical Stability Stable under recommended storage conditions.

Conditions to Avoid Heat, flames, and sparks.

Incompatible Materials Strong oxidizing agents.

Hazardous Decomposition Products Carbon oxides, hydrogen fluoride.

Toxicological Information
Currently, there is limited publicly available quantitative toxicological data (e.g., LD50, LC50)

specific to 5-Fluoro-2-methylanisole. The hazard classification is based on data from similar

compounds and computational models. The primary toxicological concerns are irritation to the

skin, eyes, and respiratory system upon direct contact or inhalation.[1]

No information was found regarding the carcinogenicity, mutagenicity, or reproductive toxicity of

this compound.

Experimental Protocols
Detailed experimental safety studies for 5-Fluoro-2-methylanisole are not publicly available.

However, the hazard classifications provided in the SDS are typically determined using

standardized methodologies, such as those established by the Organisation for Economic Co-

operation and Development (OECD). The following are representative protocols for the cited

hazards.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD TG 439)
This test method is used to predict the skin irritation potential of a chemical.[1][2]
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Principle: The test chemical is applied topically to a three-dimensional reconstructed human

epidermis (RhE) model, which mimics the upper layers of human skin.[1][2] Irritant chemicals

cause damage to the cells of the epidermis, leading to a decrease in cell viability.

Methodology:

The RhE tissue is exposed to the test chemical for a defined period (e.g., 60 minutes).[3]

After exposure, the chemical is removed by washing, and the tissue is incubated for a

recovery period (e.g., 42 hours).[3]

Cell viability is then assessed using a colorimetric assay, most commonly the MTT assay.

[2] In this assay, the mitochondrial dehydrogenase enzymes in viable cells convert the

yellow MTT tetrazolium salt into a purple formazan product.

The amount of formazan produced is measured spectrophotometrically, and the

percentage of viable cells is calculated relative to a negative control.

Interpretation: If the cell viability is reduced to ≤ 50%, the chemical is classified as a skin

irritant (GHS Category 2).[1][2]

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test Method (OECD TG 492)
This method is used to identify chemicals that are not classified as eye irritants or causing

serious eye damage.

Principle: The test utilizes a three-dimensional reconstructed human corneal epithelium

(RhCE) model.[4] The cytotoxic effect of a chemical on the corneal model is used to predict

its eye irritation potential.

Methodology:

The test chemical is applied to the surface of the RhCE model.[4]

Exposure times vary depending on the physical form of the substance (e.g., 30 minutes for

liquids, 6 hours for solids).[5]
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Following exposure, the tissue is rinsed, and cell viability is determined using the MTT

assay, similar to the skin irritation test.

Interpretation: This test is primarily used to identify substances that do not require

classification for eye irritation (GHS No Category). It is part of a tiered testing strategy to

minimize animal testing.

Acute Inhalation Toxicity (OECD TG 403 & 436)
These guidelines describe methods to assess the health hazards of short-term exposure to a

substance via inhalation.[6][7][8]

Principle: Animals are exposed to the test substance, typically as a gas, vapor, or aerosol, for

a defined period (usually 4 hours).[6][7] The study aims to determine the concentration that

causes mortality in 50% of the test animals (LC50) or to classify the substance based on

fixed concentration levels (Acute Toxic Class method).

Methodology:

Healthy, young adult animals (commonly rats) are placed in exposure chambers.[6]

The test substance is introduced into the chamber at a specific, controlled concentration

for a set duration.

Animals are observed for signs of toxicity during and after exposure, typically for a period

of 14 days.[7]

Observations include changes in skin, fur, eyes, respiratory and circulatory systems, as

well as body weight changes and any mortality.

Interpretation: The results are used to classify the substance for acute inhalation toxicity

according to GHS categories.

Potential Toxicological Pathways
Specific signaling pathways for the toxicity of 5-Fluoro-2-methylanisole have not been

documented in the available literature. However, research on fluorinated aromatic compounds

suggests potential mechanisms of toxicity.
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The presence of fluorine on an aromatic ring can influence its metabolic fate. While the carbon-

fluorine bond is generally strong, metabolic processes can lead to its cleavage.[9][10] One

potential pathway is oxidative defluorination, where cytochrome P450 enzymes hydroxylate the

aromatic ring, which can lead to the elimination of a fluoride ion and the formation of a phenol-

like metabolite.[9] These metabolites can sometimes be further oxidized to reactive species like

quinones, which may exert toxicity through covalent binding to cellular macromolecules or by

generating reactive oxygen species.[9]

It is important to emphasize that these are general pathways for related compounds, and

specific studies are required to determine the precise metabolic and toxicological pathways of

5-Fluoro-2-methylanisole.

Disclaimer: This document is intended as a technical guide for informational purposes only and

is not a substitute for a formal Safety Data Sheet (SDS). Users should always consult the most

current SDS provided by the manufacturer before handling this chemical and adhere to all

institutional and regulatory safety guidelines. The information provided is based on the best

available data at the time of compilation and may not be exhaustive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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